N-{4-hydroxy-3-[(4-methylphenyl)thio]-1-naphthyl}-4-methoxybenzenesulfonamide

• Molecular Formula: C24H21NO4S2
• Molecular Weight: 451.6 g/mol
• IUPAC Name: N-[4-hydroxy-3-(4-methylphenyl)sulfanylnaphthalen-1-yl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C24H21NO4S2/c1-16-7-11-18(12-8-16)30-23-15-22(20-5-3-4-6-21(20)24(23)26)25-31(27,28)19-13-9-17(29-2)10-14-19/h3-15,25-26H,1-2H3
• InChI Key: AYJXMDPHHHLWJD-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)SC2=C(C3=CC=CC=C3C(=C2)NS(=O)(=O)C4=CC=C(C=C4)OC)O

Description

N-{4-hydroxy-3-[(4-methylphenyl)thio]-1-naphthyl}-4-methoxybenzenesulfonamide, commonly known as HMN-214, is a small molecule drug that has been extensively studied for its potential in cancer treatment. This compound belongs to the class of sulfonamide-based inhibitors of HIF-1α, which is a transcription factor that plays a crucial role in tumor growth and progression.

Mechanism of Action

HMN-214 inhibits the activity of HIF-1α by binding to its active site and preventing its interaction with co-activators. This leads to the inhibition of the transcription of genes that are involved in tumor growth and progression.
Biochemical and physiological effects:
HMN-214 has been shown to have potent anti-tumor activity in preclinical studies. It has been shown to inhibit the growth of a wide range of tumor types, including breast, lung, colon, and prostate cancer. HMN-214 has also been shown to induce apoptosis in cancer cells and inhibit angiogenesis.

Advantages and Limitations for Lab Experiments

One of the advantages of HMN-214 is its potency and specificity for HIF-1α inhibition. This makes it a promising candidate for cancer treatment. However, one of the limitations of HMN-214 is its poor solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on HMN-214. One area of research is the development of more potent and soluble analogs of HMN-214. Another area of research is the investigation of the potential of HMN-214 in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, the potential of HMN-214 in the treatment of other diseases, such as cardiovascular disease and diabetes, is an area of ongoing research.

Synthesis Methods

The synthesis of HMN-214 involves the reaction of 4-methoxybenzenesulfonyl chloride with 4-methylthionaphthalene-2-carbaldehyde in the presence of a base, followed by the reaction with hydroxylamine to form the final product.

Scientific Research Applications

HMN-214 has been extensively studied for its potential in cancer treatment. It has been shown to inhibit the activity of HIF-1α, which is a transcription factor that plays a crucial role in tumor growth and progression. Inhibition of HIF-1α can lead to decreased tumor growth, increased apoptosis, and decreased angiogenesis.